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Get Quote

Technical Data for Solvent Blue 83

Property Details

CAS Number 103220-11-7 [1]

Molecular Formula C₁₂H₁₁N₃ [1]

Chemical Class Triarylmethane dye [1]

Reported Heat
Resistance

Stable up to 280°C [1]

Thermal Decomposition Begins between 280°C and 350°C, with major structural breakdown

occurring between 350°C and 450°C [1]

Key Thermal Analysis
Methods

Thermogravimetric Analysis (TGA), Differential Scanning Calorimetry

(DSC) [1]

Insights from Broader Literature

While a specific protocol for Solvent Blue 83 is not available, the general principles for evaluating dye

thermal stability involve specific experimental approaches.
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Core Experimental Concept: Thermal stability is typically investigated by observing the weight loss

of a sample as it is heated at a controlled rate. A sample is heated from room temperature to a high
target temperature (e.g., 500°C or 800°C) while its mass is continuously measured. The temperature

at which the mass begins to decrease significantly is noted as the onset of degradation [1] [2].
Stability in Context: The reported heat resistance of 280°C for Solvent Blue 83 is noted to be

superior to many other dye classes [1].

The following diagram outlines the general workflow for a thermogravimetric analysis, which is a standard

method used to determine the thermal stability of compounds like Solvent Blue 83.
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Sample Preparation

Load Sample into TGA Pan

Purge with Inert Gas (e.g., N₂)

Program Temperature Ramp
(e.g., 10°C/min to 800°C)

Continuously Measure Mass

Analyze Mass Loss vs. Temperature

Determine Initial
Decomposition Temperature

Analyze Degradation
Onset/Steps

Report Thermal Stability Profile

Click to download full resolution via product page

How to Proceed with Your Research
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To develop a full experimental protocol, you may need to consult more specialized sources. Here are some

suggestions:

Consult Standard Methods: Look for ASTM or ISO standards related to thermal stability testing of
plastics, polymers, or colorants (e.g., ASTM D3850).

Search Scientific Databases: Use academic databases (like SciFinder, Reaxys, or Scopus) to
search for peer-reviewed articles on the thermal decomposition of "triarylmethane dyes" specifically.

Reference Chemical Suppliers: Reach out to manufacturers or suppliers of Solvent Blue 83 directly,
as they often provide technical data sheets with detailed property information.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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PDF]. Available at: [https://www.smolecule.com/products/b1818684#thermal-stability-of-solvent-blue-

83]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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